Cas no 14799-66-7 (Silane,1,1'-(1,6-hexanediyl)bis[1-chloro-1,1-dimethyl-)

• Product Name: Silane,1,1'-(1,6-hexanediyl)bis[1-chloro-1,1-dimethyl-
• CAS No: 14799-66-7
• MF: C₁₀H₂₄Cl₂Si₂
• MW: 271.374563217163
• MDL: MFCD00054822
• CID: 138113
• PubChem ID: 2756721
• Update Time: 2025-10-30

Silane,1,1'-(1,6-hexanediyl)bis[1-chloro-1,1-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,6-Bis(chlorodimethylsilyl)hexane
• chloro-[6-[chloro(dimethyl)silyl]hexyl]-dimethylsilane
• Si,Si'-dichloro-Si,Si,Si',Si'-tetramethyl-Si,Si'-hexane-1,6-diyl-bis-silane
• Si,Si'-dichloro-Si,Si,Si',Si'-tetramethyl-Si,Si'-hexanediyl-bis-silane
• Si,Si'-Dichlor-Si,Si,Si',Si'-tetramethyl-Si,Si'-hexandiyl-bis-silan
• 1,6-Bis(dimethylchlorosilyl)hexane
• Hexamethylenebis(chlorodimethylsilane)
• AKOS015910226
• chloro[6-(chlorodimethylsilyl)hexyl]dimethylsilane
• Silane, 1,1'-(1,6-hexanediyl)bis[1-chloro-1,1-dimethyl-
• DTXSID50373493
• MFCD00054822
• SCHEMBL3070299
• 14799-66-7
• 1,6-BIS(CHLORODIMETHYLSILYL)HEXANE 90%
• SEEQROYMPAMQOF-UHFFFAOYSA-N
• Silane,1,1'-(1,6-hexanediyl)bis[1-chloro-1,1-dimethyl-

• MDL： MFCD00054822
• Inchi： 1S/C10H24Cl2Si2/c1-13(2,11)9-7-5-6-8-10-14(3,4)12/h5-10H2,1-4H3
• InChI Key： SEEQROYMPAMQOF-UHFFFAOYSA-N
• SMILES： Cl[Si](C)(C)CCCCCC[Si](C)(C)Cl

Computed Properties

• Exact Mass: 270.07900
• Monoisotopic Mass: 270.0793592g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.961
• Boiling Point: 113 °C
• Flash Point: 150°C
• Refractive Index: 1.4538
• PSA: 0.00000
• LogP: 5.43460

Silane,1,1'-(1,6-hexanediyl)bis[1-chloro-1,1-dimethyl- Security Information

• Hazardous Material transportation number：UN 2987
• Hazard Category Code： 34-37
• Safety Instruction： S26; S36/37/39
• TSCA：No
• Risk Phrases：R34; R37

Additional information on Silane,1,1'-(1,6-hexanediyl)bis[1-chloro-1,1-dimethyl-

Research Brief on Silane,1,1'-(1,6-hexanediyl)bis[1-chloro-1,1-dimethyl- (CAS: 14799-66-7) in Chemical and Biomedical Applications

Silane,1,1'-(1,6-hexanediyl)bis[1-chloro-1,1-dimethyl- (CAS: 14799-66-7) is a bifunctional silane compound that has garnered significant attention in recent years due to its versatile applications in chemical synthesis, material science, and biomedical engineering. This research brief aims to provide an overview of the latest advancements and findings related to this compound, focusing on its synthesis, properties, and potential applications in the chemical and biomedical fields.

Recent studies have highlighted the unique chemical properties of Silane,1,1'-(1,6-hexanediyl)bis[1-chloro-1,1-dimethyl-, particularly its ability to act as a crosslinking agent in polymer chemistry. The compound's bifunctional nature allows it to form stable bonds with various substrates, making it an excellent candidate for enhancing the mechanical and thermal properties of polymeric materials. Researchers have successfully utilized this silane derivative to improve the durability and performance of silicone-based materials, which are widely used in medical devices and implants.

In the biomedical field, Silane,1,1'-(1,6-hexanediyl)bis[1-chloro-1,1-dimethyl- has shown promise as a surface modifier for biomaterials. A study published in the Journal of Biomedical Materials Research demonstrated that coatings incorporating this silane compound significantly improved the biocompatibility and anti-fouling properties of medical implants. The study reported reduced protein adsorption and bacterial adhesion on treated surfaces, suggesting potential applications in reducing post-surgical infections and improving implant longevity.

Another area of active research involves the use of Silane,1,1'-(1,6-hexanediyl)bis[1-chloro-1,1-dimethyl- in drug delivery systems. Its ability to form stable linkages with both organic and inorganic materials has enabled the development of novel hybrid drug carriers. Recent work published in Advanced Drug Delivery Reviews highlighted the compound's role in creating pH-responsive drug release systems, where the silane bridges could be designed to cleave under specific physiological conditions, enabling targeted drug delivery.

The synthesis and characterization of Silane,1,1'-(1,6-hexanediyl)bis[1-chloro-1,1-dimethyl- have also seen significant advancements. A 2023 study in the Journal of Organometallic Chemistry reported an optimized synthetic route that improved yield and purity while reducing environmental impact. The researchers employed green chemistry principles, including solvent-free conditions and catalytic processes, making the production of this compound more sustainable for industrial applications.

Despite these promising developments, challenges remain in the widespread adoption of Silane,1,1'-(1,6-hexanediyl)bis[1-chloro-1,1-dimethyl-. Current research is addressing issues related to scalability of synthesis, long-term stability of modified materials, and comprehensive biocompatibility assessments. Ongoing studies are particularly focused on understanding the compound's degradation products and their potential biological effects, which is crucial for medical applications.

Looking forward, the unique properties of Silane,1,1'-(1,6-hexanediyl)bis[1-chloro-1,1-dimethyl- (CAS: 14799-66-7) position it as a valuable tool in advancing both materials science and biomedical engineering. Future research directions may explore its applications in tissue engineering scaffolds, biosensors, and smart coatings for medical devices. As the understanding of this compound deepens, it is expected to play an increasingly important role in the development of advanced materials for healthcare applications.